Cas no 70200-91-8 (2,4-Dichloro-7-nitro-1,3-benzothiazole)

2,4-Dichloro-7-nitro-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with chloro and nitro functional groups. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the dichloro substitution offers versatility for further functionalization. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.

2,4-Dichloro-7-nitro-1,3-benzothiazole structure

70200-91-8 structure

Product Name:2,4-Dichloro-7-nitro-1,3-benzothiazole

CAS No:70200-91-8

MF:C₇H₂Cl₂N₂O₂S

MW:249.073977947235

MDL:MFCD09748631

CID:2670097

PubChem ID:12479783

Update Time:2025-06-07

2,4-Dichloro-7-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2,4-DICHLORO-7-NITROBENZOTHIAZOLE
- 2,4-Dichloro-7-nitro-1,3-benzothiazole
- WHTLBRHYORVOHB-UHFFFAOYSA-N
- C7H2Cl2N2O2S
- SCHEMBL8688617
- 70200-91-8
- VCA20091
- EN300-226737
- MDL： MFCD09748631
- Inchi： 1S/C7H2Cl2N2O2S/c8-3-1-2-4(11(12)13)6-5(3)10-7(9)14-6/h1-2H
- InChI Key： WHTLBRHYORVOHB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2=C1N=C(S2)Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 247.9214039Da
Monoisotopic Mass: 247.9214039Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 87Å²

2,4-Dichloro-7-nitro-1,3-benzothiazole Pricemore >>

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Chemenu	CM474515-1g	2,4-DICHLORO-7-NITROBENZOTHIAZOLE	70200-91-8	95%+	1g	$1203	2024-07-24
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Enamine	EN300-226737-0.05g	2,4-dichloro-7-nitro-1,3-benzothiazole	70200-91-8	95%	0.05g	$245.0	2024-06-20
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